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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Triclacetamol, a trichloroacetyl derivative of paracetamol used for research purposes.[1][2]

Adherence to these procedures is critical for ensuring laboratory safety, minimizing

environmental impact, and maintaining regulatory compliance.

Immediate Safety and Logistical Information
Triclacetamol is classified as harmful if swallowed. Appropriate personal protective equipment

(PPE), including gloves, and eye and face protection, should be worn when handling this

compound.[3] Work should be conducted in a well-ventilated area to avoid inhalation of any

dust. In the event of a spill, the material should be swept up and placed into a suitable, labeled

container for disposal.

Step-by-Step Disposal Protocol
The primary method for the disposal of Triclacetamol is through an approved waste disposal

plant. It is imperative to follow all national and local regulations concerning chemical waste

disposal.

Container Management: Keep Triclacetamol in its original container. Do not mix it with other

waste materials.
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Labeling: Ensure the container is clearly and accurately labeled as "Triclacetamol" waste.

Collection: Store the sealed waste container in a designated, secure area away from

incompatible materials.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

contractor.

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with Triclacetamol should also be disposed of as hazardous waste.

Note: Uncleaned containers should be treated and disposed of as if they still contain the

product.

Quantitative Data for Disposal
At present, there is no publicly available, specific quantitative data, such as concentration limits

for disposal or specific waste classification codes, for Triclacetamol. Disposal procedures

should adhere to the general guidelines for chemical laboratory waste. The following table

summarizes the key characteristics of Triclacetamol relevant to its handling and disposal.

Property Value Source

Chemical Name
2,2,2-trichloro-N-(4-

hydroxyphenyl)acetamide

Molecular Formula C8H6Cl3NO2

Appearance Solid

Primary Hazard
Harmful if swallowed (Acute

toxicity, Oral, Category 4)

Storage Tightly closed, in a dry place

Experimental Protocols
No specific experimental protocols for the disposal of Triclacetamol are cited in the available

safety data sheets. The recommended disposal method is based on standard procedures for
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chemical waste management in a laboratory setting.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Triclacetamol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. biorbyt.com [biorbyt.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Proper Disposal of Triclacetamol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615892#triclacetamol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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